Cas no 1804755-70-1 (2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804755-70-1
• MF: C₈H₄BrClF₅NO₃S
• MW: 404.536276817322
• CID: 4845964
• Update Time: 2025-05-28

2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H4BrClF5NO3S/c9-2-3-6(7(11)12)4(20(10,17)18)1-5(16-3)19-8(13,14)15/h1,7H,2H2
• InChI Key： ZBVMTHMCIHTBSE-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 3.6
• Topological Polar Surface Area: 64.599

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804755-70-1)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804755-70-1) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a bromomethyl group, difluoromethyl moiety, and trifluoromethoxy substituent, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride is its role in the development of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of molecules. The presence of both difluoromethyl and trifluoromethoxy groups in this compound aligns with current trends in medicinal chemistry, where fluorinated analogs are sought after for their improved pharmacokinetic properties.

In addition to its pharmaceutical relevance, this compound is also explored in the field of agrochemicals. The pyridine core structure is a common scaffold in herbicides and insecticides, and the introduction of sulfonyl chloride functionality allows for further derivatization. This versatility makes CAS No. 1804755-70-1 a subject of interest for researchers aiming to develop next-generation crop protection agents with higher efficacy and environmental safety.

The synthesis and handling of 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride require specialized expertise due to its reactive bromomethyl and sulfonyl chloride groups. Proper storage conditions, such as maintaining an inert atmosphere and low temperatures, are critical to preserving its stability. These technical considerations are frequently discussed in academic forums and industry publications, reflecting the compound's importance in advanced chemical research.

Another area of interest is the compound's potential application in material science. The combination of fluorine atoms and a pyridine ring can contribute to the development of novel polymers or coatings with unique properties, such as enhanced thermal stability or resistance to degradation. This interdisciplinary appeal further underscores the value of CAS No. 1804755-70-1 in both academic and industrial settings.

From an analytical perspective, characterizing 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its purity and structure, which are crucial for downstream applications. Researchers often seek detailed protocols for these analyses, highlighting the need for comprehensive documentation and sharing of best practices.

In summary, 2-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804755-70-1) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a focal point for innovation, aligning with contemporary research trends and industrial demands. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation chemical solutions.